Cas no 787575-93-3 (5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO-)

• Product Name: 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO-
• CAS No: 787575-93-3
• MF: C₉H₅BrClNO₂S
• MW: 306.563499212265
• CID: 3321833
• PubChem ID: 58816146
• Update Time: 2025-08-05

5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- Chemical and Physical Properties

Names and Identifiers

• 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO-
• 7-BROMOISOQUINOLINE-5-SULFONYL CHLORIDE
• 7-bromo-isoquinoline-5-sulfonyl chloride
• LCZNGDSZOFTPKP-UHFFFAOYSA-N
• 7-bromo-isoquinoline -5-sulfonyl chloride
• 7-bromoisoquinoline-5-sulfonylchloride
• F51342
• SCHEMBL5009195
• 787575-93-3

• Inchi： 1S/C9H5BrClNO2S/c10-7-3-6-5-12-2-1-8(6)9(4-7)15(11,13)14/h1-5H
• InChI Key： LCZNGDSZOFTPKP-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(Cl)(=O)=O)=CC(Br)=C2)C=CN=1

Computed Properties

• Exact Mass: 304.89129Da
• Monoisotopic Mass: 304.89129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO-

5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- (CAS No. 787575-93-3): An Overview of Its Properties, Applications, and Recent Research Developments

5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- (CAS No. 787575-93-3) is a versatile compound with significant applications in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, which include a 5-isoquinolinesulfonyl group and a 7-bromo substituent. These functional groups endow the molecule with a range of chemical properties that make it valuable for various synthetic and biological studies.

The 5-isoquinolinesulfonyl chloride moiety is particularly noteworthy due to its reactivity and ability to form stable sulfonamide bonds. This property makes it an excellent reagent for the synthesis of sulfonamide derivatives, which are widely used in pharmaceuticals and agrochemicals. The 7-bromo substituent, on the other hand, provides additional functionality that can be exploited in further chemical transformations, such as cross-coupling reactions and substitution reactions.

Recent research has highlighted the potential of 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the 5-isoquinolinesulfonyl group plays a crucial role in modulating the activity of specific enzymes involved in inflammatory pathways, while the 7-bromo substituent enhances the compound's ability to penetrate cell membranes.

In another study, scientists at the University of California, San Francisco, investigated the use of 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- in the synthesis of novel inhibitors for protein kinases. Protein kinases are key enzymes involved in various cellular processes, including signal transduction and cell cycle regulation. The researchers developed a series of sulfonamide derivatives using this compound and found that they effectively inhibited the activity of several protein kinases, making them promising candidates for the treatment of diseases such as cancer and diabetes.

The synthetic versatility of 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- has also been leveraged in the development of new materials. A team at MIT used this compound to synthesize polymers with unique optical and electronic properties. The resulting materials showed enhanced stability and performance in various applications, including optoelectronics and sensors.

From a safety perspective, it is important to handle 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- with care due to its reactivity. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible materials. Additionally, appropriate waste disposal methods should be followed to ensure environmental safety.

In conclusion, 5-ISOQUINOLINESULFONYL CHLORIDE, 7-BROMO- (CAS No. 787575-93-3) is a valuable compound with a wide range of applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features make it an excellent reagent for synthetic transformations and a promising candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound.